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Compound of Interest

Compound Name: tetranor-Misoprostol

Cat. No.: B10780440 Get Quote

The proper disposal of tetranor-Misoprostol, a metabolite of the synthetic prostaglandin E1

analog Misoprostol, is a critical component of laboratory safety and environmental

responsibility. Adherence to established protocols is essential for researchers, scientists, and

drug development professionals to mitigate risks to both personnel and the environment. This

guide provides a comprehensive, step-by-step procedure for the safe handling and disposal of

tetranor-Misoprostol, in line with general principles of pharmaceutical waste management.

Hazard Profile and Safety Precautions
Tetranor-Misoprostol is classified as a hazardous substance. According to its Safety Data

Sheet (SDS), it is harmful if swallowed and may cause damage to fertility or an unborn child[1].

Therefore, stringent safety measures must be implemented during its handling and disposal.

Personal Protective Equipment (PPE):

Gloves: Chemical-resistant gloves should be worn at all times.

Eye Protection: Safety glasses or goggles are mandatory to prevent accidental splashes.

Lab Coat: A lab coat or other protective clothing is necessary to protect against skin contact.

Step-by-Step Disposal Protocol
This protocol is based on general guidelines for the disposal of hazardous pharmaceutical

waste. Researchers must consult and adhere to their institution's specific waste management
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policies and local regulations.

Segregation:

Isolate all waste materials containing tetranor-Misoprostol, including unused product,

contaminated labware (e.g., pipette tips, vials), and spill cleanup materials.

Do not mix tetranor-Misoprostol waste with non-hazardous laboratory trash.

Containment:

Place all solid and liquid waste into a designated, leak-proof, and clearly labeled

hazardous waste container.

The container should be marked with "Hazardous Waste," the chemical name ("tetranor-
Misoprostol"), and the appropriate hazard symbols.

Spill Management:

In the event of a spill, contain the area immediately.

For small spills, absorb the material with an inert absorbent (e.g., vermiculite, sand).

Carefully collect the absorbent material and place it in the designated hazardous waste

container.

Clean the spill area thoroughly with a suitable decontamination solution.

Final Disposal:

Store the sealed hazardous waste container in a secure, designated area away from

general laboratory traffic.

Arrange for pickup and disposal by a licensed hazardous waste management company.

Incineration at a permitted facility is the preferred method for destroying pharmaceutical

waste to prevent environmental contamination[2][3].

Never dispose of tetranor-Misoprostol down the drain or in regular trash[2][4].
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Chemical and Physical Properties
A summary of the key properties of tetranor-Misoprostol is provided in the table below for

easy reference.

Property Value

Chemical Formula C₁₇H₂₈O₅[5]

Molecular Weight 312.4 g/mol [5]

Appearance A solution in acetonitrile[5]

Storage Temperature -80°C[5][6]

Solubility
DMF: 100 mg/ml, DMSO: 50 mg/ml, Ethanol: 50

mg/ml, PBS (pH 7.2): 1 mg/ml[5]

Disposal Workflow
The following diagram illustrates the logical steps for the proper disposal of tetranor-
Misoprostol.
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Figure 1. Workflow for the proper disposal of tetranor-Misoprostol.

Regulatory Framework
The disposal of pharmaceutical waste, including tetranor-Misoprostol, is regulated by national

and local authorities. In the United States, the Environmental Protection Agency (EPA) governs

the management of hazardous waste under the Resource Conservation and Recovery Act
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(RCRA)[2][7]. It is imperative that all laboratory personnel are trained on these regulations and

their institution's specific procedures[2].

By adhering to these guidelines, researchers can ensure the safe and compliant disposal of

tetranor-Misoprostol, thereby protecting themselves, their colleagues, and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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